3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-propen-1-one

• IUPAC Name: (E)-3-(4-chloro-3-nitroanilino)-1-phenylprop-2-en-1-one
• InChI: InChI=1S/C15H11ClN2O3/c16-13-7-6-12(10-14(13)18(20)21)17-9-8-15(19)11-4-2-1-3-5-11/h1-10,17H/b9-8+
• InChI Key: DVOATESQSFMYEF-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C=CNC2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C=C/NC2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H11ClN2O3
• Molecular Weight: 302.71 g/mol

Description

3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-propen-1-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of pharmaceuticals and other medical products. This compound is also known as CNPPA and is a member of the chalcone family of compounds.

Mechanism of Action

The mechanism of action of CNPPA is not fully understood, but it is believed to involve the inhibition of enzymes involved in oxidative stress and inflammation. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation. It has also been shown to inhibit the activity of lipoxygenase (LOX), an enzyme involved in the production of leukotrienes, which are also involved in inflammation.
Biochemical and Physiological Effects:
CNPPA has been shown to have a range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are both involved in the development of a range of diseases, including cancer, cardiovascular disease, and neurodegenerative diseases. It has also been shown to have antifungal and antimicrobial properties, which could make it a useful tool in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the advantages of CNPPA is that it is relatively easy to synthesize and can be produced in large quantities. It is also stable and can be stored for long periods of time. However, one of the limitations of CNPPA is that it is not very water-soluble, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for the study of CNPPA. One area of research could be the development of new pharmaceuticals based on CNPPA. Another area of research could be the study of the biological mechanisms involved in the activity of CNPPA. Additionally, the development of new synthesis methods for CNPPA could be an area of future research.

Synthesis Methods

The synthesis of CNPPA can be achieved through a number of methods, including the Claisen-Schmidt condensation reaction and the Knoevenagel condensation reaction. The Claisen-Schmidt condensation reaction involves the reaction of an aldehyde with a ketone in the presence of a base to form an enone. The Knoevenagel condensation reaction involves the reaction of an aldehyde with a malonic ester in the presence of a base to form a β-ketoester. The β-ketoester is then dehydrated to form the enone.

Scientific Research Applications

CNPPA has been extensively studied for its potential applications in the development of pharmaceuticals and other medical products. It has been found to exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. It has also been shown to have antimicrobial and antifungal properties.